Cas no 87964-39-4 (Ethyl 2-[3,5-bis(trifluoromethyl)phenoxy]-propionate)

Ethyl 2-[3,5-bis(trifluoromethyl)phenoxy]-propionate is a fluorinated organic compound characterized by its trifluoromethyl-substituted aromatic ring and ester functional group. The presence of electron-withdrawing trifluoromethyl groups enhances its stability and reactivity, making it valuable in synthetic chemistry, particularly as an intermediate in pharmaceuticals and agrochemicals. Its ester moiety offers versatility for further derivatization, while the aromatic system contributes to its lipophilicity, aiding in solubility modulation for targeted applications. The compound’s structural features are advantageous in designing bioactive molecules, where fluorination often improves metabolic stability and binding affinity. Careful handling is recommended due to potential sensitivity to hydrolysis under acidic or basic conditions.

Ethyl 2-[3,5-bis(trifluoromethyl)phenoxy]-propionate structure

87964-39-4 structure

Product Name:Ethyl 2-[3,5-bis(trifluoromethyl)phenoxy]-propionate

CAS No:87964-39-4

MF:C₁₃H₁₂F₆O₃

MW:330.2230052948

CID:4663620

Update Time:2025-05-20

Ethyl 2-[3,5-bis(trifluoromethyl)phenoxy]-propionate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-[3,5-bis(trifluoromethyl)phenoxy]-propionate
- Propanoic acid, 2-[3,5-bis(trifluoromethyl)phenoxy]-, ethyl ester
- Inchi： 1S/C13H12F6O3/c1-3-21-11(20)7(2)22-10-5-8(12(14,15)16)4-9(6-10)13(17,18)19/h4-7H,3H2,1-2H3
- InChI Key： XKTOWUXTSFHYKE-UHFFFAOYSA-N
- SMILES： C(OCC)(=O)C(OC1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 22
Rotatable Bond Count: 7

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